Cas no 951889-72-8 (2-Chloro-3-[(4-N,N-dimethylamino)phenyl]-1-propene)

• Product Name: 2-Chloro-3-[(4-N,N-dimethylamino)phenyl]-1-propene
• CAS No: 951889-72-8
• MF: C₁₁H₁₄ClN
• MW: 195.688561916351
• MDL: MFCD09801128
• CID: 4722416
• Update Time: 2025-05-28

2-Chloro-3-[(4-N,N-dimethylamino)phenyl]-1-propene Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-[(4-N,N-dimethylamino)phenyl]-1-propene
• FCH870454
• 4-(2-CHLOROPROP-2-EN-1-YL)-N,N-DIMETHYLANILINE

• MDL： MFCD09801128
• Inchi： 1S/C11H14ClN/c1-9(12)8-10-4-6-11(7-5-10)13(2)3/h4-7H,1,8H2,2-3H3
• InChI Key： APNVFCCJDQBKID-UHFFFAOYSA-N
• SMILES： ClC(=C)CC1C=CC(=CC=1)N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 169
• XLogP3: 3.9
• Topological Polar Surface Area: 3.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-Chloro-3-[(4-N,N-dimethylamino)phenyl]-1-propene

Recent Advances in the Study of 2-Chloro-3-[(4-N,N-dimethylamino)phenyl]-1-propene (CAS: 951889-72-8)

2-Chloro-3-[(4-N,N-dimethylamino)phenyl]-1-propene (CAS: 951889-72-8) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutic agents. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound has garnered attention due to its unique structural features, which include a chloro-substituted propene moiety and a dimethylamino-phenyl group. These functional groups make it a valuable building block for the construction of more complex molecules. Recent synthetic methodologies have improved the efficiency and yield of producing 2-Chloro-3-[(4-N,N-dimethylamino)phenyl]-1-propene, enabling its broader application in medicinal chemistry research.

In terms of biological activity, preliminary studies suggest that derivatives of 2-Chloro-3-[(4-N,N-dimethylamino)phenyl]-1-propene exhibit promising pharmacological properties. For instance, some analogs have demonstrated moderate inhibitory effects on specific enzymatic targets involved in inflammatory pathways. These findings open new avenues for the development of anti-inflammatory agents, although further optimization and in vivo studies are required to validate these effects.

Another area of interest is the compound's potential role in cancer research. Recent in vitro experiments have shown that certain derivatives can induce apoptosis in cancer cell lines, particularly those associated with hematological malignancies. The mechanism of action appears to involve the disruption of mitochondrial membrane potential and the activation of caspase-dependent pathways. These results, while preliminary, underscore the need for more comprehensive studies to explore the therapeutic potential of this compound class.

From a drug development perspective, the physicochemical properties of 2-Chloro-3-[(4-N,N-dimethylamino)phenyl]-1-propene have been characterized to assess its drug-likeness. The compound exhibits moderate solubility and permeability, which could be further optimized through structural modifications. Computational modeling studies have also been conducted to predict its binding affinity for various biological targets, providing insights for future structure-activity relationship (SAR) studies.

In conclusion, 2-Chloro-3-[(4-N,N-dimethylamino)phenyl]-1-propene (CAS: 951889-72-8) represents a promising scaffold in medicinal chemistry. Its synthetic accessibility, combined with its emerging biological activities, makes it a valuable candidate for further investigation. Future research should focus on elucidating its mechanism of action, optimizing its pharmacological profile, and exploring its potential in treating specific diseases. This compound exemplifies the ongoing synergy between chemical synthesis and biological discovery in the quest for new therapeutics.